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Compound of Interest

Compound Name: Tetrahydropyran-2-methanol

Cat. No.: B090372 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for Tetrahydropyran-2-methanol, including personal protective equipment (PPE),

operational protocols, and disposal plans.

Hazard Identification and Personal Protective
Equipment
Tetrahydropyran-2-methanol is classified as a substance that causes skin and serious eye

irritation.[1][2] It is also a combustible liquid.[3][4] Therefore, adherence to strict safety

protocols is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[5] A face shield may

be necessary if there is a

splash hazard.[5]

To protect against splashes

and eye irritation.[2][6]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., nitrile or

neoprene).[7]

To prevent skin contact and

irritation.[2][6]

Skin and Body Protection

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or

tasks with a higher risk of

splashing, chemical-resistant

coveralls are recommended.

To prevent accidental skin

exposure.

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood.[7] If exposure

limits are exceeded or irritation

is experienced, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[7]

To avoid inhalation of vapors.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of Tetrahydropyran-2-methanol.

Experimental Protocol: Safe Handling

Preparation:

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Verify that an emergency eyewash station and safety shower are readily accessible.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tcichemicals.com/SG/zh/sds/T2965_JP_EN.pdf
https://www.tcichemicals.com/SG/zh/sds/T2965_JP_EN.pdf
https://www.echemi.com/sds/tetrahydropyran-2-methanol-pid_Seven3607.html
https://www.guidechem.com/msds/14774-37-9.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tetrahydro_5_methylfuran_2_methanol.pdf
https://www.echemi.com/sds/tetrahydropyran-2-methanol-pid_Seven3607.html
https://www.guidechem.com/msds/14774-37-9.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tetrahydro_5_methylfuran_2_methanol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tetrahydro_5_methylfuran_2_methanol.pdf
https://www.benchchem.com/product/b090372?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1741714&productDescription=2-HYDRXYMETHL+TETHYDRPYRA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assemble all necessary equipment and reagents before handling the chemical.

Don the appropriate PPE as outlined in the table above.

Handling:

Dispense the chemical slowly and carefully to avoid splashing.

Keep the container tightly closed when not in use.[5]

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[2][4]

Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[4]

[5][8]

Keep containers tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan: Step-by-Step Protocol
Proper disposal of Tetrahydropyran-2-methanol and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Protocol: Waste Disposal

Waste Collection:

Collect waste Tetrahydropyran-2-methanol and any contaminated materials (e.g.,

absorbent pads, used gloves) in a designated, properly labeled, and sealed hazardous

waste container.

Labeling:
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Clearly label the waste container with the chemical name "Tetrahydropyran-2-methanol"
and indicate the associated hazards (e.g., "Combustible," "Irritant").

Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated area, away from

sources of ignition and incompatible materials.

Keep the waste container tightly closed.

Disposal:

Dispose of the hazardous waste through a licensed waste disposal company.

Do not pour Tetrahydropyran-2-methanol down the drain or dispose of it in regular trash.

[4]

Emergency Procedures
First-Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][4]

If on skin: Wash with plenty of water. If skin irritation occurs, get medical help.[2][4] Take off

contaminated clothing and wash it before reuse.[2]

If inhaled: Remove person to fresh air and keep comfortable for breathing. If you feel unwell,

seek medical attention.[9]

If swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Call a physician immediately.[3][8]

Fire-Fighting Measures:

Suitable extinguishing media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

Unsuitable extinguishing media: Do NOT use a water jet.[3]
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Specific hazards: Combustible material. Containers may explode when heated. Thermal

decomposition can lead to the release of irritating gases and vapors.[4]

Protective equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures:

Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition.[3]

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Methods for cleaning up: Contain spillage, and then collect with non-combustible absorbent

material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a container for

disposal according to local/national regulations.[3]
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Caption: Workflow for PPE Selection and Use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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